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Compound of Interest

Compound Name: 1,6-Dimethoxyhexane

Cat. No.: B077691 Get Quote

Technical Guide: 1,6-Dimethoxyhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,6-dimethoxyhexane, a diether of hexane-1,6-diol. This document is intended

for use by professionals in research and development who may utilize this compound as a

reagent, solvent, or building block in chemical synthesis.

Core Physicochemical Data
The fundamental molecular and physical properties of 1,6-dimethoxyhexane are summarized

below. These data are essential for stoichiometric calculations, analytical method development,

and safety assessments.
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Property Value Source

Molecular Formula C8H18O2 [1][2][3][4][5]

Molecular Weight 146.23 g/mol [1][2][3][4]

Appearance
Colorless to Almost Colorless

Clear Liquid
[1]

Purity >97.0% (by GC) [1]

CAS Number 13179-98-1 [1][3]

Synonyms

Hexamethylene Glycol

Dimethyl Ether, 1,6-Hexanediol

Dimethyl Ether

[1]

Molecular Structure and Formula Derivation
The molecular formula C8H18O2 dictates a specific arrangement of carbon, hydrogen, and

oxygen atoms. The name "1,6-dimethoxyhexane" indicates a central six-carbon hexane chain

with methoxy groups (-OCH3) attached to the first and sixth carbon atoms.

Molecular Formula: C8H18O2

Molecular Weight Calculation

8 x Carbon
(12.01 g/mol)

Total Molecular Weight
146.23 g/mol

 (8 * 12.01) = 96.08

18 x Hydrogen
(1.008 g/mol)

 (18 * 1.008) = 18.144

2 x Oxygen
(16.00 g/mol)

 (2 * 16.00) = 32.00

Click to download full resolution via product page

Derivation of Molecular Weight from Formula.
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Experimental Protocols
Given that purity is a critical parameter for chemical reagents, a standard method for its

determination is provided below. Gas Chromatography (GC) is a common technique for

assessing the purity of volatile organic compounds like 1,6-dimethoxyhexane.

Protocol: Purity Determination by Gas Chromatography
(GC)
1. Objective: To quantify the purity of a 1,6-dimethoxyhexane sample and identify any volatile

impurities.

2. Materials and Equipment:

1,6-dimethoxyhexane sample
High-purity solvent for dilution (e.g., Hexane or Dichloromethane)
Gas Chromatograph (GC) with a Flame Ionization Detector (FID)
Appropriate capillary column (e.g., non-polar or mid-polar)
Volumetric flasks and pipettes
Microsyringe for sample injection
Carrier gas (e.g., Helium or Nitrogen)
Data acquisition and processing software

3. Sample Preparation: a. Prepare a stock solution by accurately weighing a known amount of

the 1,6-dimethoxyhexane sample and dissolving it in a specific volume of the chosen solvent

in a volumetric flask. A typical concentration might be 1 mg/mL. b. If necessary, prepare a

series of dilutions from the stock solution for calibration.

4. GC-FID Instrumentation Setup (Example Parameters):

Inlet Temperature: 250 °C
Injection Volume: 1 µL
Split Ratio: 50:1
Carrier Gas Flow Rate: 1 mL/min (constant flow)
Oven Temperature Program:
Initial Temperature: 60 °C, hold for 2 minutes
Ramp: Increase to 280 °C at a rate of 15 °C/min
Final Hold: Hold at 280 °C for 5 minutes
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Detector Temperature (FID): 300 °C

5. Data Analysis: a. Run the prepared sample through the GC system. b. The data system will

generate a chromatogram, which is a plot of detector response versus retention time. c. The

main peak in the chromatogram corresponds to 1,6-dimethoxyhexane. Any other peaks

represent impurities. d. Calculate the purity by the area percent method:

% Purity = (Area of 1,6-dimethoxyhexane Peak / Total Area of All Peaks) x 100

The following diagram illustrates the logical workflow for this experimental protocol.
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Separation on Capillary Column

Detection by FID

Generate Chromatogram

Integrate Peak Areas

Calculate % Purity
(Area Percent Method)
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Workflow for GC-FID Purity Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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